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Compound of Interest

Compound Name: DC1SMe

Cat. No.: B2486785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DC1SMe is a potent cytotoxic agent and a derivative of DC1, which is an analog of the minor

groove-binding DNA alkylator CC-1065. As a DNA alkylating agent, DC1SMe functions by

binding to the minor groove of DNA and inducing alkylation, which can inhibit essential cellular

processes such as DNA replication and transcription, ultimately leading to cell death.[1] It has

demonstrated significant cytotoxicity against various cancer cell lines, with IC50 values in the

picomolar to nanomolar range.[1] This compound is classified as an Antibody-Drug Conjugate

(ADC) cytotoxin, indicating its potential use in targeted cancer therapy.[1][2] The preparation of

accurate and stable stock solutions of DC1SMe is critical for obtaining reliable and reproducible

results in preclinical and clinical research. This document provides detailed protocols for the

preparation, storage, and handling of DC1SMe stock solutions.

Compound Information and Properties
A summary of the key chemical and physical properties of DC1SMe is provided in Table 1. This

information is essential for accurate stock solution preparation and for understanding the

compound's behavior in experimental settings.
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Property Value Reference

CAS Number 501666-85-9 [3]

Molecular Formula C₃₅H₃₀ClN₅O₄S₂ [3]

Molecular Weight 684.23 g/mol [3]

Appearance Solid [3]

Mechanism of Action

DNA alkylator; binds to ATP,

ADP, and AMP, inhibiting DNA,

RNA, and protein synthesis

[4]

Solubility Soluble in DMSO [1][5]

Storage (Solid)
-20°C, stored under nitrogen,

away from moisture
[3]

Storage (in DMSO)

-20°C for up to 3 months;

-80°C for up to 6 months

(general guideline)

[5]

Safety Precautions
DC1SMe is a potent cytotoxic agent and should be handled with extreme caution. Adherence

to institutional and national safety guidelines for handling cytotoxic compounds is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles with side shields, and nitrile gloves. When handling the solid compound or

high concentrations, double gloving is recommended.

Ventilation: All handling of DC1SMe, especially the preparation of stock solutions, should be

performed in a certified chemical fume hood or a biological safety cabinet to avoid inhalation

of the powder or aerosols.

Spill Management: In case of a spill, decontaminate the area using an appropriate method,

such as a 10% bleach solution followed by a water and soap wash. Absorbent pads should

be used to contain the spill, and all contaminated materials must be disposed of as

hazardous waste.
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Waste Disposal: All materials that come into contact with DC1SMe, including pipette tips,

tubes, and gloves, should be disposed of as cytotoxic hazardous waste according to

institutional regulations.

Experimental Protocol: Preparing a 10 mM DC1SMe
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of DC1SMe in dimethyl

sulfoxide (DMSO). DMSO is a recommended solvent for this compound.

Materials:

DC1SMe solid compound

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile, filtered pipette tips

Procedure:

Pre-weighing Preparation: Before handling the compound, ensure you are wearing the

appropriate PPE and are working within a certified chemical fume hood.

Weighing DC1SMe: Carefully weigh out the desired amount of DC1SMe solid. For example,

to prepare 1 mL of a 10 mM stock solution, you would need 6.84 mg of DC1SMe (Molecular

Weight = 684.23 g/mol ).

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (684.23 g/mol ) * (1000 mg/g) * 1 mL = 6.84

mg
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Dissolving in DMSO:

Add the weighed DC1SMe to a sterile amber or foil-wrapped tube.

Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of

DMSO.

Tightly cap the tube.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber or foil-wrapped tubes. This will minimize freeze-thaw cycles and protect the

compound from light.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 6 months). It is recommended to re-evaluate the efficacy of the

solution if stored at -20°C for more than one month.[5]

Dilution for Cell-Based Assays
When preparing working solutions for cell-based assays, it is crucial to minimize the final

concentration of DMSO to avoid cellular toxicity.

Stepwise Dilution: It is recommended to perform dilutions in a stepwise manner to prevent

precipitation of the compound.
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Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is less than 0.5%, with a solvent control (medium with the same concentration of

DMSO) included in the experiment.[5]

Visualization of Experimental Workflow
The following diagram illustrates the key steps for the safe and accurate preparation of a

DC1SMe stock solution.
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Caption: Workflow for DC1SMe Stock Solution Preparation.

Mechanism of Action: DNA Alkylation
As a DNA alkylating agent, DC1SMe's primary mechanism of action involves the covalent

modification of DNA. This process is generally understood to occur independently of specific

cell signaling pathways, directly leading to DNA damage, cell cycle arrest, and apoptosis. The

diagram below provides a simplified conceptual representation of this mechanism.
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Caption: Conceptual Mechanism of DC1SMe-induced Cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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